Cas no 338953-69-8 (4-(2,6-Dichlorophenyl)-1lambda~4~,4-thiazinane-1,3,5-trione)

• Product Name: 4-(2,6-Dichlorophenyl)-1lambda~4~,4-thiazinane-1,3,5-trione
• CAS No: 338953-69-8
• MF: C₁₀H₇Cl₂NO₃S
• MW: 292.138479471207
• MDL: MFCD00173261
• CID: 5214398
• Update Time: 2026-03-06

4-(2,6-Dichlorophenyl)-1lambda~4~,4-thiazinane-1,3,5-trione Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-DICHLOROPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
• 4-(2,6-dichlorophenyl)-1lambda4-thiomorpholine-1,3,5-trione
• 3,5-Thiomorpholinedione, 4-(2,6-dichlorophenyl)-, 1-oxide
• 4-(2,6-dichlorophenyl)-1lambda~4~,4-thiazinane-1,3,5-trione
• 4-(2,6-dichlorophenyl)-1-oxo-1,4-thiazinane-3,5-dione
• Oprea1_229561
• 4-(2,6-Dichlorophenyl)-4-thiazinane-1,3,5-trione
• 4-(2,6-Dichlorophenyl)-1lambda~4~,4-thiazinane-1,3,5-trione

• MDL： MFCD00173261
• Inchi： 1S/C10H7Cl2NO3S/c11-6-2-1-3-7(12)10(6)13-8(14)4-17(16)5-9(13)15/h1-3H,4-5H2
• InChI Key： ISHODSVRAJMSRB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N1C(CS(CC1=O)=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 1.5
• Topological Polar Surface Area: 73.7